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Audience: Researchers, scientists, and drug development professionals.
Introduction:

Isosalvianolic acid C is a bioactive phenolic compound isolated from various Salvia species,
known for its significant antioxidant properties.[1] Its complex structure necessitates a
comprehensive analytical approach for unambiguous characterization. This application note
details the use of one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic
Resonance (NMR) spectroscopy for the complete structural elucidation of Isosalvianolic Acid
C. The methodologies and data presented herein provide a robust framework for the
identification and characterization of this and structurally related natural products.

Structural Elucidation Workflow

The structural elucidation of Isosalvianolic Acid C is systematically achieved by a series of
NMR experiments. The workflow begins with the acquisition of 1D *H and 3C NMR spectra to
identify the basic proton and carbon environments. Subsequently, 2D NMR experiments,
including COSY, HSQC, and HMBC, are employed to establish connectivity and build the
molecular framework.
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Caption: Experimental workflow for the structural elucidation of Isosalvianolic Acid C.

Quantitative NMR Data

The following tables summarize the *H and 3C NMR chemical shift data for Isosalvianolic
Acid C, recorded in CeDs.

Table 1: *H NMR Data (CeDs)
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Chemical Shift (8)

Coupling Constant

Position Multiplicity
ppm (J) Hz
H-1 2.37 m
H-2a 1.20 m
H-2B 2.06 m
H-3a 1.42 m
H-3p 1.61 m
H-4 2.72 m
H-7 4.56 dd 5.6,2.6
H-10 6.22 d 19
H-11 7.39 d 19
H-13 1.08 d 6.7
H-14 0.76 s
H-15 1.11 S
7-OH d 5.6
Table 2: 13C NMR Data (CeDe)
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Position Chemical Shift (6) ppm DEPT
C-1 C

C-2 CH2

C-3 CH:z

C-4 32.2 CH
C-5 120.8 C
C-6 C

C-7 72.3 CH
C-8 C

C-9 52.2 C
C-10 109.3 CH
C-11 142.2 CH
C-12 C

C-13 CHs

C-14 CHs

C-15 CHs

Note: Some carbon chemical shifts were not explicitly provided in the source material but their
presence was confirmed by 2D NMR correlations.

Key 2D NMR Correlations

The structural backbone of Isosalvianolic Acid C was pieced together using key correlations
from COSY and HMBC spectra.

COSY Correlations:

The COSY spectrum revealed proton-proton coupling networks. A key observation was the
coupling between H-4 (& 2.72) and a proton on the same carbon, confirming a CHz group
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which is part of a larger spin system including protons at 6 1.20, 2.06, 1.42, and 1.61.[2]

HMBC Correlations:

Long-range proton-carbon correlations were instrumental in connecting different structural
fragments.

Key HMBC Correlations

H-4 (3 2.72) H-15 (5 1.11) H-7 (& 4.56) H-14 (5 0.76) H-1 (3 2.37)
\« W \ &J
C-5 (5 120.8) C-9 (552.2) c-12

Isosalvianolic Acid C Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Structural Elucidation of Isosalvianolic
Acid C using NMR Spectroscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613802/docs#application-note-structural-
elucidation-of-isosalvianolic-acid-c-using-nmr-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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